Cas no 1516244-05-5 (1-(6-Bromo-2-fluoro-3-methylphenyl)ethanone)

• Product Name: 1-(6-Bromo-2-fluoro-3-methylphenyl)ethanone
• CAS No: 1516244-05-5
• MF: C₉H₈BrFO
• MW: 231.061625480652
• CID: 4936947
• Update Time: 2025-05-26

1-(6-Bromo-2-fluoro-3-methylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-Bromo-2-fluoro-3-methylphenyl)ethanone

• Inchi： 1S/C9H8BrFO/c1-5-3-4-7(10)8(6(2)12)9(5)11/h3-4H,1-2H3
• InChI Key： SKXOCBHNMDVWJH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C(=C1C(C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(6-Bromo-2-fluoro-3-methylphenyl)ethanone

Introduction to 1-(6-Bromo-2-fluoro-3-methylphenyl)ethanone (CAS No. 1516244-05-5)

1-(6-Bromo-2-fluoro-3-methylphenyl)ethanone (CAS No. 1516244-05-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromo, fluoro, and methyl substituents, exhibits a range of chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, and potential applications in drug discovery and development.

The chemical structure of 1-(6-Bromo-2-fluoro-3-methylphenyl)ethanone is defined by its aromatic ring substituted with a bromine atom at the 6-position, a fluorine atom at the 2-position, and a methyl group at the 3-position. The ketone functionality at the 1-position further enhances its reactivity and versatility in synthetic transformations. The presence of these functional groups imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical reactions.

In terms of synthesis, 1-(6-Bromo-2-fluoro-3-methylphenyl)ethanone can be prepared through several well-established methods. One common approach involves the Friedel-Crafts acylation of 6-bromo-2-fluoro-3-methylbenzene with acetyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. This method provides high yields and good selectivity, making it suitable for large-scale production. Alternatively, the compound can be synthesized via palladium-catalyzed cross-coupling reactions, which offer greater flexibility in terms of substituent variation and functional group tolerance.

The biological activity of 1-(6-Bromo-2-fluoro-3-methylphenyl)ethanone has been extensively studied in recent years. Research has shown that this compound exhibits potent inhibitory effects on various enzymes and receptors, making it a promising lead compound for drug development. For instance, studies have demonstrated its ability to inhibit kinases involved in cancer signaling pathways, suggesting potential applications in oncology. Additionally, the compound has been found to modulate G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions.

In the context of medicinal chemistry, 1-(6-Bromo-2-fluoro-3-methylphenyl)ethanone serves as an important building block for the synthesis of more complex bioactive molecules. Its reactivity and functional group diversity allow chemists to introduce additional substituents or modify existing ones to optimize pharmacological properties such as potency, selectivity, and bioavailability. This flexibility is crucial for the iterative optimization process that is central to drug discovery.

The use of computational tools has further enhanced our understanding of the properties and potential applications of 1-(6-Bromo-2-fluoro-3-methylphenyl)ethanone. Molecular modeling and virtual screening techniques have been employed to predict binding affinities and interactions with target proteins. These approaches have identified several promising analogs with enhanced biological activity and improved pharmacokinetic profiles.

Clinical trials involving compounds derived from 1-(6-Bromo-2-fluoro-3-methylphenyl)ethanone are currently underway to evaluate their safety and efficacy in treating various diseases. Preliminary results have been encouraging, with some compounds showing significant therapeutic benefits in preclinical models. However, further research is needed to fully understand their mechanisms of action and potential side effects.

In conclusion, 1-(6-Bromo-2-fluoro-3-methylphenyl)ethanone (CAS No. 1516244-05-5) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an invaluable tool for the synthesis of bioactive molecules. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use.